Cas no 2228235-11-6 (5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine
• CAS No: 2228235-11-6
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6428439
• PubChem ID: 165851246
• Update Time: 2025-09-28

5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine
• 2228235-11-6
• EN300-1742757

• Inchi： 1S/C12H14N2O2/c1-3-15-9-4-5-10(8(2)6-9)11-7-12(13)14-16-11/h4-7H,3H2,1-2H3,(H2,13,14)
• InChI Key： XNYOVKAFAYIIMN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C2=CC(N)=NO2)=C(C)C=1

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine

Introduction to 5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine (CAS No. 2228235-11-6)

5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 2228235-11-6, this compound belongs to the oxazole class, which is well-documented for its role in various pharmacological applications. The presence of both ethoxy and methyl substituents on the phenyl ring introduces specific electronic and steric effects that make this molecule of particular interest for drug discovery and development.

The chemical structure of 5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine consists of a central oxazole ring connected to a phenyl group that is further modified by an ethoxy group at the para position and a methyl group at the ortho position. This arrangement creates a molecule with potential interactions at multiple biological targets, making it a promising candidate for further investigation. The oxazole ring itself is known for its ability to participate in hydrogen bonding and metal coordination, which are critical factors in the design of bioactive molecules.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Among these, oxazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine represents an innovative derivative that combines the known pharmacophoric features of oxazoles with additional functional groups to enhance its binding affinity and specificity. This has led to its exploration as a potential lead compound in several therapeutic areas.

One of the most compelling aspects of 5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine is its structural versatility. The ethoxy group at the 4-position of the phenyl ring can influence both lipophilicity and solubility, while the methyl group at the 2-position introduces steric hindrance that can modulate binding interactions. These features make it an attractive scaffold for medicinal chemists seeking to optimize drug-like properties such as bioavailability, metabolic stability, and target engagement. Furthermore, the oxazole ring's ability to adopt multiple conformations allows for flexible interactions with biological macromolecules.

Current research in medicinal chemistry increasingly emphasizes structure-based drug design (SBDD) and computationally guided approaches. The molecular structure of 5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-amine has been subjected to various computational studies to predict its binding modes and interactions with potential targets. These studies have highlighted its potential as an inhibitor or modulator of enzymes and receptors involved in key disease pathways. For instance, preliminary virtual screening experiments suggest that this compound may interact with enzymes such as kinases or proteases, which are frequently implicated in cancer and inflammatory disorders.

The synthesis of 5-(4-ethoxy-2-methylphenyl)-1,2-oxazol-3-am ine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the oxazole ring via cyclization reactions followed by functionalization at the phenyl ring using selective substitution techniques. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact while improving scalability.

In vitro pharmacological studies have begun to unravel the biological profile of 5-(4 ethoxy 2 methylphenyl) 1 2 oxazol 3 am ine. Initial assays indicate that it exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, its interaction with cellular components has been explored using spectroscopic techniques such as NMR spectroscopy and mass spectrometry (MS). These analyses have provided insights into how the compound binds to its targets at a molecular level.

The development of novel pharmaceuticals relies heavily on understanding both efficacy and safety profiles before moving into clinical trials. While 5(4 eth oxy 2 methylphen yl) 1 2 ox azol 3 am ine shows promise based on preclinical data so far no information regarding toxicological assessments or long-term studies exists at this time . Further research is needed before any definitive conclusions can be drawn about its therapeutic potential . However , given its unique structural features , it remains an intriguing candidate worth pursuing through additional experimental validations .

One particularly exciting aspect about compounds like this one is how they bridge traditional medicinal chemistry approaches with modern innovations such as artificial intelligence (AI) -assisted drug discovery platforms . Machine learning models , trained on vast datasets containing millions compounds , can predict properties like solubility , toxicity , or bioavailability even before experimental data becomes available . Such tools are already being used alongside conventional high-throughput screening (HTS) methods to accelerate hit identification processes significantly .

The future directions for research involving 5(4 eth oxy 2 methylphen yl) 1 2 ox azol 3 am ine will likely include expanding synthetic routes , conducting more comprehensive biological evaluations across different disease models , exploring derivatization strategies , optimizing pharmacokinetic parameters , etc . Collaborative efforts between academia industry stakeholders could also help expedite translation from benchside bedside by leveraging shared resources expertise during early stages development pipeline .